Cas no 339275-73-9 ((3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone)

• Product Name: (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• CAS No: 339275-73-9
• MF: C₂₃H₁₈O₄S
• MW: 390.451625347137
• CID: 5025702
• Update Time: 2025-10-22

(3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Oprea1_406425
• (3-{[(2-methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• 2-benzoyl-3-[(2-methylbenzenesulfonyl)methyl]-1-benzofuran
• (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

• Inchi： 1S/C23H18O4S/c1-16-9-5-8-14-21(16)28(25,26)15-19-18-12-6-7-13-20(18)27-23(19)22(24)17-10-3-2-4-11-17/h2-14H,15H2,1H3
• InChI Key： DLFWDWNUCMVJKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(CC1=C(C(C2C=CC=CC=2)=O)OC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 390.093
• Monoisotopic Mass: 390.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.7

Additional information on (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

Comprehensive Overview of (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone (CAS No. 339275-73-9)

The chemical compound (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone (CAS No. 339275-73-9) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. This benzofuran derivative features a unique structural framework combining a sulfonylmethyl group and a phenylmethanone moiety, making it an interesting subject for researchers exploring novel bioactive compounds. The presence of both benzofuran and sulfonyl functional groups contributes to its diverse reactivity profile and potential utility in drug discovery programs.

Recent trends in medicinal chemistry have shown growing interest in benzofuran-based compounds due to their wide range of biological activities. The incorporation of a 2-methylphenylsulfonyl group in this particular derivative enhances its potential as a scaffold for developing enzyme inhibitors or receptor modulators. Researchers investigating small molecule therapeutics for neurological disorders or inflammatory conditions may find this compound particularly relevant, as similar structures have shown promise in preclinical studies.

The synthesis of (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone typically involves multi-step organic transformations, starting from readily available benzofuran precursors. Key steps often include Friedel-Crafts acylation to introduce the phenylmethanone group, followed by sulfonylation reactions to incorporate the methylphenylsulfonyl moiety. These synthetic approaches align with current green chemistry initiatives, as modern methodologies emphasize atom economy and reduced environmental impact in the production of such complex heterocycles.

From a physicochemical perspective, this compound demonstrates properties characteristic of aromatic sulfones, including moderate polarity and good thermal stability. Its molecular structure suggests potential for forming crystalline solids, which is advantageous for characterization and formulation purposes. The presence of multiple aromatic systems contributes to its UV absorbance characteristics, making it detectable at low concentrations using standard analytical techniques like HPLC with photodiode array detection.

In the context of drug discovery, the 3-sulfonylmethyl benzofuran core of this molecule represents a valuable pharmacophore. Recent publications highlight similar structures as potential leads for developing kinase inhibitors or GPCR modulators, addressing current pharmaceutical needs in oncology and CNS disorders. The compound's drug-like properties, including its calculated logP and polar surface area, fall within ranges typically associated with good bioavailability, making it a candidate for further medicinal chemistry optimization.

The commercial availability of CAS 339275-73-9 through specialty chemical suppliers reflects growing demand for diverse heterocyclic building blocks in academic and industrial research. Current market analysis indicates increasing investment in structure-activity relationship studies involving such compounds, particularly as pharmaceutical companies expand their screening libraries to include more three-dimensional molecular architectures with potential for selective biological interactions.

Analytical characterization of (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone typically employs advanced techniques including NMR spectroscopy (1H and 13C), mass spectrometry, and X-ray crystallography for structural confirmation. These methods are crucial for quality control in research applications, especially when the compound serves as a key intermediate in multi-step syntheses or as a reference standard in biological assays.

Environmental and handling considerations for this compound follow standard laboratory safety protocols for organic sulfones. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with current laboratory best practices for handling fine chemicals. The compound's stability profile suggests compatibility with common storage conditions, though protection from prolonged light exposure and moisture is advisable for long-term preservation.

Future research directions for 339275-73-9 may explore its potential as a synthetic intermediate for more complex pharmaceutical candidates or as a component in advanced materials. The growing interest in sulfone-containing compounds for electronic applications or as ligands in catalytic systems presents additional opportunities for investigating this molecule's properties beyond traditional medicinal chemistry applications.

In summary, (3-{[(2-Methylphenyl)sulfonyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone represents an intriguing chemical entity with multifaceted potential across scientific disciplines. Its structural features combine elements of current research interest in both medicinal chemistry and materials science, making it a valuable subject for continued investigation and application development in various technological and therapeutic domains.